Cas no 1448852-05-8 ([1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid)

[1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid structure
1448852-05-8 structure
Product Name:[1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid
CAS No:1448852-05-8
MF:C7H4N2O3
MW:164.11826133728
CID:5281079
PubChem ID:84013615
Update Time:2025-11-02

[1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • [1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid
    • Inchi: 1S/C7H4N2O3/c10-7(11)4-1-5-6(8-2-4)9-3-12-5/h1-3H,(H,10,11)
    • InChI Key: MIHLXVIUBIHBJL-UHFFFAOYSA-N
    • SMILES: C12N=COC1=CC(C(O)=O)=CN=2

Computed Properties

  • Exact Mass: 164.02219199g/mol
  • Monoisotopic Mass: 164.02219199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 76.2Ų

[1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-679473-0.05g
[1,3]oxazolo[4,5-b]pyridine-6-carboxylic acid
1448852-05-8 91%
0.05g
$459.0 2023-07-08
Enamine
EN300-679473-0.1g
[1,3]oxazolo[4,5-b]pyridine-6-carboxylic acid
1448852-05-8 91%
0.1g
$600.0 2023-07-08
Enamine
EN300-679473-0.25g
[1,3]oxazolo[4,5-b]pyridine-6-carboxylic acid
1448852-05-8 91%
0.25g
$855.0 2023-07-08
Enamine
EN300-679473-0.5g
[1,3]oxazolo[4,5-b]pyridine-6-carboxylic acid
1448852-05-8 91%
0.5g
$1349.0 2023-07-08
Enamine
EN300-679473-1.0g
[1,3]oxazolo[4,5-b]pyridine-6-carboxylic acid
1448852-05-8 91%
1.0g
$1729.0 2023-07-08
Enamine
EN300-679473-2.5g
[1,3]oxazolo[4,5-b]pyridine-6-carboxylic acid
1448852-05-8 91%
2.5g
$3389.0 2023-07-08
Enamine
EN300-679473-5.0g
[1,3]oxazolo[4,5-b]pyridine-6-carboxylic acid
1448852-05-8 91%
5.0g
$5014.0 2023-07-08
Enamine
EN300-679473-10.0g
[1,3]oxazolo[4,5-b]pyridine-6-carboxylic acid
1448852-05-8 91%
10.0g
$7435.0 2023-07-08
1PlusChem
1P01BMF8-50mg
CHEMHERE CHEM134034
1448852-05-8 91%
50mg
$630.00 2024-06-20
1PlusChem
1P01BMF8-100mg
CHEMHERE CHEM134034
1448852-05-8 91%
100mg
$804.00 2024-06-20

Additional information on [1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid

[1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid - A Promising Scaffold for Targeted Therapeutic Applications in Modern Drug Discovery

[1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid represents a unique class of heterocyclic compounds that has garnered significant attention in the field of medicinal chemistry. This compound, with the chemical formula C9H8N2O2, is characterized by its fused ring system comprising an oxazole and a pyridine ring. The molecular structure of [1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid exhibits a conjugated system that facilitates interactions with biological targets, making it a valuable scaffold for the development of novel therapeutics. Recent studies have highlighted its potential in modulating kinase pathways and its role in the design of selective inhibitors for diseases such as cancer and neurodegenerative disorders.

The synthesis of [1,3]Oxazolo[2,3-b]pyridine-6-carboxylic acid typically involves a multi-step process that includes the formation of the oxazole ring through condensation reactions and subsequent functionalization of the pyridine ring. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic approaches, to enhance the efficiency and yield of this compound. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the use of transition metal catalysts significantly improved the stereochemical control during the formation of the fused ring system, which is critical for the biological activity of the final product.

One of the most compelling aspects of [1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid is its ability to act as a versatile platform for drug design. The compound's heterocyclic framework provides multiple sites for functional group modifications, enabling the creation of derivatives with tailored pharmacological properties. For example, recent work has focused on the incorporation of hydrophobic moieties to enhance membrane permeability and the addition of electron-withdrawing groups to modulate enzyme inhibition profiles. A 2023 preclinical study reported that derivatives of [1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid exhibited enhanced potency against the EGFR kinase, a key target in non-small cell lung cancer (NSCLC) therapy.

The pharmacological profile of [1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid has been extensively investigated in recent years. In vitro assays have demonstrated its ability to inhibit a range of kinases, including Src, Abl, and Aurora B, which are implicated in cancer progression and metastasis. A 2023 publication in ACS Chemical Biology highlighted the compound's selectivity for these kinases over other related enzymes, suggesting its potential as a lead compound for the development of targeted therapies. Additionally, the compound's anti-inflammatory properties have been explored in the context of autoimmune diseases, with studies indicating its ability to modulate NF-κB signaling pathways.

The application of [1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid in drug discovery has been further supported by computational studies. Molecular docking simulations have predicted strong interactions between the compound and key residues in target proteins, such as the ATP-binding site of kinases. A 2023 study published in Journal of Computational Chemistry utilized machine learning algorithms to identify optimal substituents for the compound, which could enhance its binding affinity and reduce off-target effects. These findings underscore the importance of integrating computational methods with experimental approaches to optimize the development of this compound.

Despite its promising potential, the development of [1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid as a therapeutic agent faces several challenges. One of the primary hurdles is the optimization of its metabolic stability and bioavailability. A 2023 review in Drug Discovery Today emphasized the need for structural modifications to improve the compound's pharmacokinetic profile, particularly in the context of oral administration. Additionally, the compound's toxicity profile must be carefully evaluated to ensure its safety in clinical settings. Researchers are actively exploring prodrug strategies and formulation techniques to address these limitations.

The future of [1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid in drug discovery is closely tied to advancements in synthetic chemistry and biological screening technologies. Recent breakthroughs in asymmetric synthesis and combinatorial chemistry have enabled the rapid generation of diverse derivatives, which can be systematically evaluated for their therapeutic potential. A 2023 collaborative study between academic and industrial researchers demonstrated the successful application of high-throughput screening to identify novel derivatives with enhanced activity against drug-resistant cancer cell lines. These developments highlight the compound's potential to contribute to the next generation of targeted therapies.

In conclusion, [1,3]Oxazolo[4,5-b]pyridine-6-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile functionalization potential make it an attractive scaffold for the development of novel therapeutics. As research continues to uncover its biological mechanisms and optimize its chemical properties, this compound is poised to play a pivotal role in the treatment of complex diseases. The ongoing integration of interdisciplinary approaches, including computational modeling and advanced synthetic methods, will be critical in realizing its full therapeutic potential.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited